Cas no 14589-38-9 (Neodymium(III)-2,4-pentanedionate)

• Product Name: Neodymium(III)-2,4-pentanedionate
• CAS No: 14589-38-9
• MF: C₁₅H₂₁NdO₆
• MW: 441.563650846481
• MDL: MFCD00013498
• CID: 87369
• PubChem ID: 131873890
• Update Time: 2025-11-05

Neodymium(III)-2,4-pentanedionate Chemical and Physical Properties

Names and Identifiers

• Neodymium(III)-2,4-pentanedionate
• NEODYMIUM(III) 2,4-PENTANEDIONATE
• NEODYMIUM 2,4-PENTANEDIONATE
• NEODYMIUM ACETYLACETONATE
• ACETYLACETONE, NEODYMIUM DERIVATIVE
• tris(pentane-2,4-dionato-O,O')neodymium
• Neodymium(III)acetylacetonatetrihydrate
• 2,4-pentanedione neodymium(iii) derivative
• NEODYMIUM(III) 2,4-PENTANEDIONATE, monohydrate
• Tris(2,4-pentanedionato)neodymium
• Tris(acetylacetonato)neodymium
• Nsc139622
• NEODYMIUM(III) ACETYLACETONATE
• Tris-(2,4-pentanedionato)-neodymium
• Neodymium, tris(2,4-pentanedionato)-
• Neodymium(Iii) 2,4-Pentanedionate (Reo)
• Neodymium(III)2,4-pentanedionate
• neodymium(3+);pentane-2,4-dione
• (OC-6-11)-Tris(2,4-pentanedionato-kappaO2,kappaO4)neodymium
• DTXSID901223858
• CS-0158292
• 14589-38-9

• MDL： MFCD00013498
• Inchi： 1S/3C5H7O2.Nd/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： AZTDRGMPTCCVFW-UHFFFAOYSA-N
• SMILES： [Nd+3].O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O

Computed Properties

• Exact Mass: 439.04200
• Monoisotopic Mass: 439.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: White odorless powder
• Density: 1,618 g/cm3
• Melting Point: 150°C
• Boiling Point: 138.4°Cat760mmHg
• Flash Point: 43.1°C
• PSA: 102.42000
• LogP: 1.10610
• Solubility: Insoluble
• Vapor Pressure: No data available

Neodymium(III)-2,4-pentanedionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-36/37/38-63
• Safety Instruction： S22; S24/25; S36/37/39; S26
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R20/21/22
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Other Chemical Reagents Organic Metal Reagents

Additional information on Neodymium(III)-2,4-pentanedionate

Neodymium(III)-2,4-pentanedionate: A Comprehensive Overview

Neodymium(III)-2,4-pentanedionate (CAS No: 14589-38-9) is a rare earth complex with significant applications in various fields of materials science and chemistry. This compound, also known as neodymium acetylacetonate, is a key component in the development of advanced materials due to its unique optical, magnetic, and catalytic properties. The CAS number 14589-38-9 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The structure of neodymium(III)-2,4-pentanedionate consists of a neodymium ion (Nd³⁺) coordinated with two acetylacetonate ligands (CH₃C(O)CH₂COCH₃). The acetylacetonate ligand is a bidentate chelating agent, which forms stable complexes with rare earth metals like neodymium. This chelation not only enhances the stability of the complex but also imparts unique electronic properties that are highly sought after in various applications.

Recent studies have highlighted the potential of neodymium(III)-2,4-pentanedionate in the development of high-efficiency catalysts for organic synthesis. Researchers have demonstrated that this compound can significantly accelerate the rate of various chemical reactions, including those involved in the production of pharmaceuticals and fine chemicals. The ability of neodymium acetylacetonate to act as a Lewis acid catalyst has been extensively explored, making it a valuable tool in modern chemical synthesis.

In addition to its catalytic applications, neodymium(III)-2,4-pentanedionate has found significant use in the field of optics and optoelectronics. The compound exhibits strong luminescent properties due to its rare earth metal content, making it an ideal candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential by enabling the synthesis of nanoparticles with enhanced optical properties.

The synthesis of neodymium(III)-2,4-pentanedionate typically involves the reaction of neodymium chloride (NdCl₃) with acetylacetic acid (CH₃C(O)CH₂COOH) under controlled conditions. This reaction yields a bright yellow crystalline solid that is highly soluble in organic solvents such as ethanol and acetone. The solubility characteristics of this compound make it easy to handle and process, which is advantageous for large-scale production.

One of the most promising areas of research involving neodymium(III)-2,4-pentanedionate is its application in magnetic materials. Neodymium-based magnets are already widely used in industries such as electronics and automotive manufacturing due to their high magnetic strength and durability. The use of neodymium acetylacetonate as a precursor for synthesizing these magnets has been shown to improve their performance by enhancing their coercivity and remanence.

Furthermore, neodymium(III)-2,4-pentanedionate has been explored for its potential in environmental remediation technologies. Recent studies have demonstrated that this compound can effectively adsorb heavy metal ions from aqueous solutions, making it a viable option for water purification systems. The ability of neodymium acetylacetonate to form stable complexes with metal ions highlights its potential as an eco-friendly solution for addressing water pollution issues.

The development of novel applications for neodymium(III)-2,4-pentanedionate continues to be an active area of research. Scientists are investigating its potential use in biotechnology and medicine, particularly in the development of contrast agents for magnetic resonance imaging (MRI). The unique magnetic properties of this compound make it an ideal candidate for enhancing the sensitivity and resolution of MRI scans.

In conclusion, neodymium(III)-2,4-pentanedionate (CAS No: 14589-38-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, catalysis, optics, and environmental remediation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in shaping future technological advancements.